Cas no 1803971-63-2 (6-Amino-4-chloro-3-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-4-chloro-3-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1803971-63-2
• MF: C₇H₃ClF₃N₃O
• MW: 237.566430330276
• CID: 4911290
• Update Time: 2025-06-07

6-Amino-4-chloro-3-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-chloro-3-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF3N3O/c8-4-1-5(13)14-6(3(4)2-12)15-7(9,10)11/h1H,(H2,13,14)
• InChI Key： WHOOSMJROOLIHX-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.4
• Topological Polar Surface Area: 71.9

Additional information on 6-Amino-4-chloro-3-cyano-2-(trifluoromethoxy)pyridine

6-Amino-4-chloro-3-cyano-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1803971-63-2, known as 6-Amino-4-chloro-3-cyano-2-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This pyridine derivative is characterized by its unique substitution pattern, featuring an amino group at position 6, a chlorine atom at position 4, a cyano group at position 3, and a trifluoromethoxy group at position 2. These substituents contribute to its distinctive chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Amino-4-chloro-3-cyano-2-(trifluoromethoxy)pyridine through multi-step reactions involving various coupling agents and catalytic systems. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the pyridine ring with the desired substituents. The introduction of the trifluoromethoxy group, a highly electron-withdrawing moiety, significantly influences the electronic properties of the molecule, making it a valuable component in the design of advanced materials and pharmaceutical agents.

In the realm of pharmacology, 6-Amino-4-chloro-3-cyano-2-(trifluoromethoxy)pyridine has shown promise as a lead compound for drug development. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been extensively studied using computational modeling and in vitro assays. Recent studies have demonstrated that this compound exhibits selective inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

The incorporation of the trifluoromethoxy group into the pyridine ring enhances the molecule's lipophilicity and stability, which are critical properties for drug candidates. Furthermore, the amino group at position 6 provides additional sites for functionalization, enabling researchers to explore various bioisosterism strategies to optimize pharmacokinetic profiles.

From a materials science perspective, 6-Amino-4-chloro-3-cyano-2-(trifluoromethoxy)pyridine has been investigated as a building block for advanced functional materials, such as organic semiconductors and coordination polymers. Its electron-deficient nature makes it an ideal candidate for applications in optoelectronics and energy storage devices.

Recent collaborative efforts between academic institutions and industry have focused on scaling up the synthesis of this compound while maintaining high purity levels. These efforts are driven by the increasing demand for high-quality research materials in both academia and industry.

In conclusion, 6-Amino-4-chloro-3-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1803971-63-2) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with its favorable properties, positions it as a valuable tool in advancing scientific research and technological innovation.